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Compound of Interest

Compound Name: Carasinol D

Cat. No.: B3026718

Essential Safety and Handling Guide for Carasinol D

Disclaimer: A specific Safety Data Sheet (SDS) for Carasinol D (CAS 1072797-66-0) is not
readily available in public domains. This guide is based on general best practices for handling
novel or uncharacterized chemical compounds, with specific considerations for its classification
as a natural tetrastilbene. Researchers must exercise caution and handle Carasinol D as a
potentially hazardous substance. Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance.

Carasinol D is a natural tetrastilbene compound.[1] While the toxicological properties of
Carasinol D have not been fully elucidated, it is prudent to handle it with a high degree of
caution. This document provides a procedural framework for the safe handling, storage, and
disposal of Carasinol D to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Carasinol D. The selection of PPE should be based on a thorough risk assessment of the

specific procedures to be performed.
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Protection Type

Equipment

Specification/Standa
rd

Purpose

Hand Protection

Chemical-resistant

gloves

Nitrile or Neoprene

To prevent skin
contact. Double
gloving is
recommended for
handling neat
compound or
concentrated

solutions.

Eye Protection

Safety glasses with

side shields or

ANSI Z87.1 certified

To protect eyes from

splashes or aerosols.

Goggles
To be used in
conjunction with
Face Protection Face shield - goggles when there is

a significant risk of

splashes.

Body Protection

Laboratory coat

To protect skin and
personal clothing from

contamination.

Respiratory Protection

N95 respirator or

higher

NIOSH approved

To be used when
handling the powder
form to prevent
inhalation of airborne
particles. A full-face
respirator may be
required for large
quantities or in case of

spills.

Foot Protection

Closed-toe shoes

To protect feet from

spills.
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Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of Carasinol D

throughout its lifecycle in the laboratory.

. Receiving and Unpacking:
Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, and safety glasses) before opening the package in
a designated area, preferably within a chemical fume hood.

Verify the contents against the shipping documents.

Label the container with the date of receipt and the name of the responsible personnel.
. Storage:

Carasinol D powder should be stored at -20°C for long-term stability (up to 3 years).[1]

For short-term storage, 4°C is acceptable for up to 2 years.[1]

If in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Store in a tightly sealed, clearly labeled container in a designated, secure, and well-
ventilated area away from incompatible materials.

. Handling and Use (Experimental Procedures):

All handling of Carasinol D, especially in its powdered form, must be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Before use, allow the container to equilibrate to room temperature to prevent condensation.
Use dedicated spatulas and weighing boats for handling the solid.
When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all equipment used for handling is clean and dry.
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Work with the smallest quantity of material necessary for the experiment.

. Disposal Plan:

All waste materials contaminated with Carasinol D, including empty containers, disposable
gloves, weighing boats, and contaminated labware, must be disposed of as hazardous
chemical waste.

Collect solid waste in a designated, labeled, and sealed waste container.

Collect liquid waste in a separate, labeled, and sealed container. Do not mix with other waste
streams unless compatibility has been confirmed.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's EHS department for specific disposal procedures.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill:

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o For large spills, evacuate the area and contact the institutional EHS department
immediately. Do not attempt to clean up a large spill without proper training and
equipment.
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Visual Workflow for Handling Carasinol D

The following diagram illustrates the logical workflow for the safe handling and disposal of
Carasinol D.
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Workflow for Safe Handling of Carasinol D
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Caption: Logical workflow for the safe handling and disposal of Carasinol D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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